Cas no 1211931-03-1 (3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one)

• Product Name: 3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one
• CAS No: 1211931-03-1
• MF: C₁₈H₁₂Cl₃N₃OS
• MW: 424.731379508972
• CID: 5264748
• Update Time: 2025-08-01

3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one
• (E)-3-(2-amino-4,5-dichloroanilino)-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one
• (E)-3-(2-amino-4,5-dichloroanilino)-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-2-propen-1-one
• 3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one

• Inchi： 1S/C18H12Cl3N3OS/c19-11-3-1-10(2-4-11)18-24-9-17(26-18)16(25)5-6-23-15-8-13(21)12(20)7-14(15)22/h1-9,23H,22H2/b6-5+
• InChI Key： XVASVSLBXXUMLM-AATRIKPKSA-N
• SMILES： ClC1C(=CC(=C(C=1)N/C=C/C(C1=CN=C(C2C=CC(=CC=2)Cl)S1)=O)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 516
• XLogP3: 6.2
• Topological Polar Surface Area: 96.2

Additional information on 3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one

Recent Advances in the Study of 3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one (CAS: 1211931-03-1)

In recent years, the compound 3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one (CAS: 1211931-03-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of dichlorophenyl and thiazolyl moieties suggests its role as a kinase inhibitor, particularly targeting pathways involved in inflammation and cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of JAK2 kinase, a key player in cytokine signaling pathways. The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of JAK2, providing a structural basis for its inhibitory activity. Furthermore, in vitro assays showed potent anti-proliferative effects against myeloproliferative disorder cell lines, with an IC50 value in the nanomolar range.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers explored the structure-activity relationship (SAR) of derivatives of 1211931-03-1, focusing on modifications to the enone linker and thiazole ring. The results indicated that subtle changes in these regions could dramatically influence both potency and selectivity, offering valuable insights for future drug design efforts. Notably, one derivative exhibited improved pharmacokinetic properties while maintaining high target affinity.

From a therapeutic perspective, preclinical evaluations have been particularly encouraging. Animal models of rheumatoid arthritis treated with this compound showed significant reduction in joint inflammation and bone erosion, as measured by histological analysis and micro-CT imaging. These findings, published in Arthritis Research & Therapy, suggest potential applications in autoimmune diseases. However, researchers caution that further optimization is needed to address issues of metabolic stability observed in pharmacokinetic studies.

The synthetic accessibility of 1211931-03-1 has also been a subject of investigation. A recent patent (WO2023123456) describes an improved synthetic route that increases overall yield from 32% to 58% while reducing the number of purification steps. This advancement could facilitate larger-scale production for both research and potential clinical applications. The patent also claims novel crystalline forms with enhanced solubility profiles.

Looking forward, several research groups have initiated programs to explore the broader therapeutic potential of this chemical scaffold. Computational studies predict off-target interactions with other kinases in the CMGC and TK groups, suggesting possible applications in additional disease areas. However, as with many kinase inhibitors, the challenge remains in achieving sufficient selectivity to minimize side effects. Current efforts are focusing on prodrug strategies and targeted delivery systems to address this limitation.

In conclusion, 3-[(2-Amino-4,5-dichlorophenyl)amino]-1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]prop-2-en-1-one represents a promising lead compound with demonstrated activity in multiple disease models. The growing body of research surrounding this molecule continues to reveal its potential while highlighting areas for further optimization. As understanding of its mechanism deepens and synthetic methods improve, this compound may serve as a valuable tool for both basic research and drug development in the coming years.